N-(4-methoxynaphthalen-1-yl)-3-(methylthio)benzamide
Description
N-(4-methoxynaphthalen-1-yl)-3-(methylthio)benzamide, also known as MNMB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Molecular Structure and Antioxidant Activity
One study detailed the analysis of a structurally similar benzamide, examining its molecular structure using X-ray diffraction and DFT calculations. This research highlighted the compound's electronic and thermodynamic properties, alongside its antioxidant potential evaluated through a DPPH free radical scavenging test (Demir et al., 2015).
Antibacterial and Antifungal Activities
Another investigation synthesized derivatives of 2-(6-methoxynaphthalen-2-yl)propionamide, showing significant in vitro antibacterial and antifungal activities. This suggests potential therapeutic applications for related benzamide compounds in combating microbial infections (Helal et al., 2013).
Analgesic and Anti-inflammatory Properties
Research on the ring-opening products of phthalimide derivatives, including compounds related to the target benzamide, demonstrated notable anti-inflammatory and analgesic effects. Such findings indicate the medicinal chemistry potential of benzamide derivatives in developing new treatments for pain and inflammation (Okunrobo et al., 2007).
Chemical Reactivity and Interaction Studies
Studies on the electrophoretic separation of imatinib mesylate and related substances, including N-(4-methyl-3-(4-(pyridin-3-yl)pyrimidin-2-ylamino)phenyl)-4-((piperazin-1-yl)methyl) benzamide, offer insights into the chemical reactivity and interaction mechanisms of benzamide derivatives. Such research aids in understanding the pharmacokinetics and pharmacodynamics of potential drug candidates (Ye et al., 2012).
properties
IUPAC Name |
N-(4-methoxynaphthalen-1-yl)-3-methylsulfanylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO2S/c1-22-18-11-10-17(15-8-3-4-9-16(15)18)20-19(21)13-6-5-7-14(12-13)23-2/h3-12H,1-2H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKCXUBOEEDLQCK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C2=CC=CC=C21)NC(=O)C3=CC(=CC=C3)SC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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